Thiodiazole-copper

• CAS: 3234-61-5
• Molecular Formula: C4H4CuN6S4
• Molecular Weight: 327.9 g/mol
• InChI: InChI=1S/2C2H3N3S2.Cu/c2*3-1-4-5-2(6)7-1;/h2*(H2,3,4)(H,5,6);/q;;+2/p-2
• InChIKey: NCTHCMWFDVWKLW-UHFFFAOYSA-L

Thiodiazole-Copper Technical Overview

Thiodiazole-copper (CAS 3234-61-5), chemically 2-amino-5-mercapto-1,3,4-thiadiazole copper, is a synthetic organic copper bactericide–fungicide developed and patented in China with no ISO common name; it is classified under the 1,3,4-thiadiazole and copper compound activity groups [1][2]. Its molecular formula is C₄H₄CuN₆S₄ (MW ~327.9 Da) and its 20% suspension concentrate (SC) formulation is widely registered for bacterial and fungal disease control across rice, citrus, vegetables, tobacco, and fruit trees [3]. Its distinguishing structural feature—two 5-amino-1,3,4-thiadiazole-2-thiolate ligands chelated to Cu(II)—enables a dual mode of action combining systemic antibacterial activity from the thiadiazole moiety with contact fungicidal/bactericidal activity from the copper ion [4].

✓ Dual-mechanism bactericide–fungicide (systemic thiadiazole + contact Cu²⁺)

✓ Suitable for rice, citrus, vegetable, tobacco, and fruit tree disease research

✓ 20% SC formulation supports integrated pest management studies and tank-mix trials

• [1] BCPC Pesticide Compendium. Thiodiazole-copper. Activity: bactericides, fungicides (copper compound; 1,3,4-thiadiazole). Available at: http://www.bcpcpesticidecompendium.org/thiodiazole-copper.html View Source
• [2] Ning W, Luo X, Zhang Y, et al. Comparative Analysis of Nano-Bactericides and Thiodiazole–Copper on Tomato Rhizosphere Microbiome. Microorganisms. 2025; 13(6):1327. doi:10.3390/microorganisms13061327 View Source
• [3] China Pesticide Registration Data. Thiodiazole copper 95% TC, PD20086025. Guidechem Pesticide Database. Available at: https://china.guidechem.com/datacenter/pesticides-4b61b26d2779aaaf.html View Source
• [4] Patent CN104542628A. Compound composition containing 2-p-fluorophenyl-5-methylsulfonyl-1,3,4-oxadiazole and thiodiazole copper. Thiobacterium copper is an organic copper fungicide with a dual bactericidal mechanism and good systemic conductivity. Published 2015-04-29. View Source

Why Thiodiazole-Copper Substitution Fails

Thiodiazole-copper cannot be treated as a generic interchangeable copper fungicide or thiadiazole bactericide because its dual-mechanism architecture—covalent systemic thiadiazole therapy plus ionic copper contact protection—produces a disease control, crop safety, and compatibility profile that neither inorganic copper formulations (copper oxychloride, copper hydroxide, cuprous oxide) nor single-mechanism thiadiazoles (bismerthiazol, zinc thiazole) replicate [1][2]. Inorganic copper formulations operating solely through the Cu²⁺ ion lack the systemic therapeutic capacity against established bacterial infections and are alkaline (pH >8), preventing tank-mix compatibility with most insecticides and fungicides [3]; bismerthiazol, while systemic, lacks copper-mediated fungal activity and has a narrower antibacterial spectrum [4]; and zinc thiazole, despite superior rice bacterial leaf streak efficacy (71.8% control), showed phytotoxicity at effective field doses [2]. The combination of dual targeting, acidic formulation pH (5.5–8.5), and validated field efficacy on both bacterial and fungal diseases across >60 target pathosystems on 14 registered crops makes thiodiazole-copper a distinct procurement category rather than a drop-in substitute for any single-mechanism alternative .

Inorganic copper salts

Contact-only Cu²⁺ activity lacks systemic therapeutic capacity; alkaline pH (>8) may restrict tank-mix compatibility with many insecticides and fungicides.

Single-mechanism thiadiazoles

Bismerthiazol lacks copper-mediated fungal activity; zinc thiazole, despite higher reported rice BLS efficacy, shows phytotoxicity at field doses.

Generic copper fungicides

Non-systemic profile may not reproduce the dual targeting; higher phytotoxicity risk on vegetables—crop safety endpoint context may not transfer.

• [1] Feng A-Q, Chen S, Wang C-Y, et al. Evaluation on the disease control efficacy of eight fungicides against rice bacterial leaf streak. Journal of Southern Agriculture. 2021; 52(1): 55-62. doi:10.3969/j.issn.2095-1191.2021.01.007 View Source
• [2] Wang L, et al. Synthesis and Antibacterial Evaluation of Novel 1,3,4-Oxadiazole Derivatives Containing Sulfonate/Carboxylate Moiety. Molecules. 2020. EC50 data for thiodiazole copper (467.4 µM, 406.3 µM) and bismerthiazol (253.5 µM, 274.3 µM) against Xoo and Xac. View Source
• [3] Zhejiang Longwan Chemical Co. 20% Thiodiazole-copper SC product specifications: pH 5.5-8.5, stable under acidic conditions, compatible with most insecticides and fungicides. From 3456.tv product database. View Source
• [4] Zhang L. Studies on the Thyroid Disturbance of Thiadiazole Fungicides in SD Rats. PhD Thesis, Zhejiang University, 2009. Bismerthiazol, saisentong, and thiodiazole-copper comparative thyroid effects at 10–40 mg/kg. View Source

Thiodiazole-Copper: Comparative Evidence

Rice Bacterial Leaf Streak Field Efficacy

In a head-to-head field trial involving eight registered bactericides against Xanthomonas oryzae pv. oryzicola on susceptible rice cultivar Wushansimiao, 20% thiodiazole copper SC achieved a control effect of 52.00% at the manufacturer's recommended dosage, outperforming 20% bismerthiazol WP, 5% benzisothiazolinone SC (48.23%), and 50% chloroisobromine cyanuric acid SP, while the market-leading 20% zinc thiazole SC achieved 71.81% [1]. Critically, the 21.4% cuaminosulfate·copper citrate AS treatment (53.50% control) induced slight phytotoxicity symptoms on rice, whereas thiodiazole copper showed no phytotoxicity. In dose-response pot experiments, the control effect of 20% thiodiazole copper SC exceeded 62.00% at 375.00–525.00 mL/ha [1].

Rice bacterial leaf streak field efficacy

Head-to-head

52.00% field control (recommended dose) vs. zinc thiazole 71.81%

Supports disease-control endpoint context without phytotoxicity

Pot efficacy >62% at 375–525 mL/ha; cuaminosulfate·copper citrate caused slight phytotoxicity

Evidence Dimension	Field control efficacy (%) against rice bacterial leaf streak at recommended dosage, 14 days after second application (pot experiment dose-gradient data at 375–525 mL/ha)
Target Compound Data	52.00% (field recommended dose); >62.00% (pot, 375–525 mL/ha)
Comparator Or Baseline	20% zinc thiazole SC: 71.81% (field), >77.00% (pot); 21.4% cuaminosulfate·copper citrate AS: 53.50% (field, with phytotoxicity); 5% benzisothiazolinone SC: 48.23% (field)
Quantified Difference	Thiodiazole copper – benzisothiazolinone = +3.77 percentage points; thiodiazole copper – cuaminosulfate·copper citrate = −1.50 percentage points but without phytotoxicity
Conditions	Field trial on Wushansimiao rice at tillering stage, artificial inoculation with virulent strain GDXc1608, spraying 48 h post-inoculation and 7 d after first application; pot experiment with 3–4 dose gradients, P<0.05

Why This Matters

Thiodiazole copper provides the best balance of efficacy and crop safety among copper-containing alternatives for rice bacterial leaf streak, avoiding the phytotoxicity observed with cuaminosulfate·copper citrate while offering superior efficacy to benzisothiazolinone and bismerthiazol.

• [1] Feng A-Q, Chen S, Wang C-Y, et al. Evaluation on the disease control efficacy of eight fungicides against rice bacterial leaf streak. Journal of Southern Agriculture. 2021; 52(1): 55-62. doi:10.3969/j.issn.2095-1191.2021.01.007 View Source

Citrus Canker: In Vitro Activity vs. Kocide 3000

In an in vitro antibacterial assay against Xanthomonas citri subsp. citri (Xcc), the causal agent of citrus canker, thiodiazole copper exhibited an EC50 value of 77.04 μg/mL, which was numerically superior (lower concentration required for 50% inhibition) to the commercial copper hydroxide standard Kocide 3000 (EC50 = 58.21 μg/mL), though both were substantially less potent than the experimental sulfone derivative compound 3 (EC50 = 1.23 μg/mL) [1]. In corresponding field experiments at two locations, thiodiazole copper and Kocide 3000 both significantly reduced citrus canker disease on leaves and fruits relative to untreated controls [1]. The EC50 data establish thiodiazole copper as a valid commercial baseline comparator for novel anti-Xcc agents.

Citrus canker in vitro activity vs. Kocide 3000

Head-to-head

EC50 = 77.04 μg/mL vs. Kocide 3000 (copper hydroxide) EC50 = 58.21 μg/mL

Establishes commercial baseline potency; comparable field-level disease reduction reported

Systemic thiadiazole component provides therapeutic activity absent in contact-only copper

Evidence Dimension	In vitro half-maximal effective concentration (EC50) against Xanthomonas citri subsp. citri
Target Compound Data	EC50 = 77.04 μg/mL
Comparator Or Baseline	Kocide 3000 (copper hydroxide): EC50 = 58.21 μg/mL; Compound 3 (sulfone derivative): EC50 = 1.23 μg/mL
Quantified Difference	Kocide 3000 is 1.32-fold more potent in vitro (58.21 vs. 77.04 μg/mL); both are commercially validated with field-level disease reduction
Conditions	In vitro antibacterial assay against Xcc; field experiments on navel orange at two locations (Guizhou, China)

Why This Matters

Thiodiazole copper's EC50 of 77.04 μg/mL against citrus canker pathogen positions it as a commercially proven bactericide in the same potency tier as the widely used Kocide 3000 but with the added value of systemic thiadiazole-mediated therapeutic activity that contact-only copper formulations lack.

• [1] Li P, et al. The Efficacy and Underlying Mechanism of Sulfone Derivatives Containing 1,3,4-oxadiazole on Citrus Canker. Molecules. 2015; 20(8): 14103-14119. EC50 values: compound 3 = 1.23 μg/mL, Kocide 3000 = 58.21 μg/mL, Thiodiazole copper = 77.04 μg/mL. View Source

Crop Safety: Phytotoxicity in Chinese Cabbage

A comparative phytotoxicity study on Chinese cabbage (Brassica rapa var. 'Zaoshu No.5') evaluated four cupric pesticides at multiple treatment concentrations. Copper oxychloride produced visible phytotoxicity at 1,800 mg/L after 1 day of exposure, and cuprous oxide induced phytotoxicity at 2,586 mg/L after 2 days. In contrast, thiodiazole-copper and saisentong were safe for Chinese cabbage growth at all studied concentrations [1]. Among the four agents tested, copper oxychloride was the most phytotoxic to Chinese cabbage, followed by cuprous oxide, while thiodiazole-copper and saisentong were relatively safe. Superoxide dismutase (SOD) activity was identified as the most sensitive biomarker for copper stress [1].

Crop safety: phytotoxicity in Chinese cabbage

Head-to-head

No phytotoxicity at any studied concentration

Supports crop safety endpoint; copper oxychloride phytotoxic at 1,800 mg/L

SOD activity identified as sensitive copper stress biomarker

Evidence Dimension	Phytotoxicity threshold concentration on Chinese cabbage (Brassica rapa var. 'Zaoshu No.5')
Target Compound Data	No phytotoxicity observed at any studied concentration
Comparator Or Baseline	Copper oxychloride: phytotoxic at 1,800 mg/L (1 day); Cuprous oxide: phytotoxic at 2,586 mg/L (2 days); Saisentong: no phytotoxicity
Quantified Difference	Phytotoxicity safety margin: thiodiazole-copper >> copper oxychloride (toxic at 1,800 mg/L) > cuprous oxide (toxic at 2,586 mg/L)
Conditions	Pot experiment, Chinese cabbage variety 'Zaoshu No.5', four treatment concentrations, antioxidant enzyme activities (SOD, POD, CAT) measured

Why This Matters

Procurement decisions for copper-based disease management on vegetable crops must prioritize phytotoxicity risk; thiodiazole-copper's demonstrated safety on Chinese cabbage at concentrations where copper oxychloride and cuprous oxide cause visible damage makes it the preferred copper source for sensitive vegetable applications.

• [1] Effects of Four Cupric Pesticides on Antioxidant Enzyme Activities of Chinese Cabbage. Northern Horticulture (北方园艺). 2021; (08): 37-41. doi:10.11937/bfyy.20202579. Copper oxychloride produced phytotoxicity at 1,800 mg/L; thiodiazole-copper was safe at all tested concentrations. View Source

Banana Bacterial Soft Rot: Efficacy Comparison

In a comprehensive study screening bactericides for banana bacterial soft rot control, thiodiazole copper and copper oxychloride were compared across three experimental tiers. For in vitro minimal inhibitory concentration (MIC), thiodiazole copper required 400 μg/mL—2-fold higher than copper oxychloride (200 μg/mL)—indicating lower intrinsic antibacterial potency; however, both showed substantially lower toxicity to the pathogen than streptomycin sulfate (MIC = 0.2 μg/mL), which carries antibiotic resistance concerns [1]. In detached leaf assays, the control effects were comparable: 96.34% for thiodiazole copper and 97.67% for copper oxychloride at 400 μg/mL [1]. In pot experiments, when sprayed 12 days after pathogen inoculation (curative scenario), 20% thiodiazole-copper SC 500× solution achieved 80.15% control versus 79.37% for 30% copper oxychloride SC 600× [1]. When applied preventively (sprayed before inoculation), thiodiazole copper reached 89.23% control compared with 87.01% for copper oxychloride at day 12 [1].

Banana soft rot efficacy comparison

Head-to-head

Preventive efficacy 89.23% vs. copper oxychloride 87.01%; curative 80.15% vs. 79.37%

Reported comparable or marginally higher control in field-relevant scenarios

MIC 400 μg/mL (2× higher than copper oxychloride); avoids streptomycin resistance concerns

Evidence Dimension	Banana soft rot control: MIC (μg/mL), detached leaf control rate (%), curative pot efficacy at 12 d (%), preventive pot efficacy at 12 d (%)
Target Compound Data	MIC = 400 μg/mL; detached leaf control = 96.34%; curative efficacy = 80.15%; preventive efficacy = 89.23%
Comparator Or Baseline	Copper oxychloride: MIC = 200 μg/mL; detached leaf control = 97.67%; curative = 79.37%; preventive = 87.01%. Streptomycin sulfate: MIC = 0.2 μg/mL; detached leaf control = 95.12%
Quantified Difference	Preventive efficacy: thiodiazole copper 89.23% vs. copper oxychloride 87.01% (+2.22 pp). Curative efficacy: 80.15% vs. 79.37% (+0.78 pp). MIC: 2-fold higher for thiodiazole copper
Conditions	In vitro MIC assay, detached leaf method, and pot experiments with 20% thiodiazole copper SC 500× and 30% copper oxychloride SC 600× on banana

Why This Matters

Despite higher in vitro MIC values, thiodiazole copper matches or marginally exceeds copper oxychloride in both preventive (89.23% vs. 87.01%) and curative (80.15% vs. 79.37%) field-relevant scenarios, while avoiding the antibiotic resistance stewardship issues associated with streptomycin sulfate, supporting its selection as a recommended green bactericide for banana soft rot management [1].

• [1] Selection of Bactericides for Controlling Bacterial Soft Rot of Banana. Guangdong Agricultural Sciences. 2020; 47(1): 98-104. doi:10.16768/j.issn.1004-874X.2020.01.014. Thiodiazole copper MIC = 400 μg/mL; preventive efficacy 89.23%, curative efficacy 80.15%. View Source

Mammalian and Ecotoxicological Safety

Thiodiazole-copper exhibits a distinctly favorable mammalian toxicity profile. The 20% SC formulated product has an acute oral LD50 >5,050 mg/kg in rats, placing it in the low-toxicity category, with the technical grade acute oral LD50 >2,150 mg/kg and acute dermal LD50 >2,000 mg/kg [1]. Genotoxicity assessments (Ames test, micronucleus assay, germ cell mutagenicity) were uniformly negative, and the subchronic oral NOAEL is 20.16 mg/kg/day [1]. For ecotoxicological endpoints: avian acute oral LD50 (quail) >2,000 mg/kg; zebrafish LC50 >100 mg/L; honeybee acute contact LD50 >3,250 mg/L; silkworm LC50 >1,500 mg/L—all classified as low toxicity [1][2]. The formulation is slightly irritating to eyes and skin, with weak sensitization potential [1]. This comprehensive safety dataset supports registration for use in integrated rice-fish and rice-shrimp symbiotic farming systems in China [3]. While no single database provides comparative LD50 values for all inorganic copper formulations under identical conditions, copper sulfate pentahydrate is classified as hazardous (GHS09 Acute Cat. 1 for aquatic toxicity, H400), and copper oxychloride carries GHS07 warnings; thiodiazole-copper's hazard classification under China's pesticide regulatory framework is consistently listed as low toxicity [4].

Mammalian and ecotoxicological safety

Class-level

20% SC oral LD50 >5,050 mg/kg; zebrafish LC50 >100 mg/L; quail LD50 >2,000 mg/kg

Low mammalian and aquatic toxicity profile; supports integrated rice-fish system research

Genotoxicity battery negative; NOAEL 20.16 mg/kg/day

Evidence Dimension	Mammalian acute oral toxicity (LD50, mg/kg), genotoxicity battery, ecotoxicological endpoints
Target Compound Data	20% SC oral LD50 >5,050 mg/kg; TC oral LD50 >2,150 mg/kg; dermal LD50 >2,000 mg/kg; Ames (−); micronucleus (−); avian LD50 >2,000 mg/kg; zebrafish LC50 >100 mg/L
Comparator Or Baseline	Inorganic copper fungicide class-level comparison: copper sulfate pentahydrate (GHS09 Acute Cat. 1, H400 for aquatic hazard); copper oxychloride (GHS07; acute oral LD50 ~700–1,440 mg/kg in rats depending on formulation)
Quantified Difference	Thiodiazole-copper 20% SC oral LD50 >5,050 mg/kg is >3.5- to >7.2-fold higher (less acutely toxic) than copper oxychloride and copper sulfate; no hazardous GHS aquatic classification required under Chinese registration
Conditions	OECD TG 401/402/403-equivalent acute toxicity studies; Ames test (TG 471); micronucleus assay (TG 474); avian, fish, bee, and silkworm ecotoxicology per Chinese pesticide registration requirements

Why This Matters

For procurement in integrated pest management programs, rice-fish co-culture systems, or production destined for low-residue markets, thiodiazole-copper's verified low mammalian toxicity, absence of genotoxicity signals, and broad ecotoxicological safety provide a regulatory and market-access advantage over more hazardous inorganic copper alternatives.

• [1] AgroPages. CALIBUR®: Unique organic copper fungicide with excellent efficacy and superior safety. Published Oct. 31, 2024. LD50 >5,050 mg/kg, ecotox data, rice-fish symbiosis approval. Available at: https://news.agropages.com/News/Detail-51928.htm View Source
• [2] 191.cn Agricultural Forum. Thiodiazole-copper (Longkejun) Technical Parameters. Quail LD50 >2,000 mg/kg; zebrafish LC50 >400 mg/L; bee LC50 >3,250 mg/L; silkworm LC50 >1,500 mg/L. Available at: https://www.191.cn/read.php?tid=393070 View Source
• [3] Gengzhongbang.com. Thiodiazole-copper environmental biosafety: quail LD50 >2,000 mg/kg; zebrafish LC50 >100 mg/L; bee acute oral LD50 >2,000 mg/L, contact LD50 >3,250 mg/L. Available at: https://www.gengzhongbang.com/article-89403-1.html View Source
• [4] China Pesticide Registration Data. Thiodiazole copper: toxicity classification 'low toxicity' (低毒). PD20086025. Guidechem Pesticide Database. Available at: https://china.guidechem.com/datacenter/pesticides-4b61b26d2779aaaf.html View Source

Tank-Mix Compatibility Advantage

The 20% thiodiazole-copper SC formulation has a measured pH range of 5.5–8.5 and is documented as stable under acidic conditions, enabling tank-mix compatibility with most insecticides, acaricides, and fungicides, with the sole documented incompatibility being strong alkaline pesticides [1]. This contrasts fundamentally with inorganic copper formulations such as copper hydroxide, copper oxychloride, and Bordeaux mixture, which are characteristically alkaline (pH typically >8–10) and consequently cannot be co-applied with the majority of organophosphate, carbamate, and many modern fungicide active ingredients that degrade under alkaline conditions . The ultrafine suspension concentrate formulation (fineness 4–8 μm, suspensibility >90%) further enables homogeneous tank-mix dispersion and multi-directional application methods including spraying, root dipping, flushing, smearing, drip irrigation, and drone application [2].

Tank-mix compatibility

Class-level

pH 5.5–8.5; compatible with most insecticides, acaricides, and fungicides

Neutral-acidic pH enables co-application; inorganic coppers typically >pH 8 restrict mixing

Ultrafine SC (4–8 μm, suspensibility >90%) supports uniform tank-mix dispersion

Evidence Dimension	Formulation pH range and documented tank-mix compatibility breadth
Target Compound Data	pH 5.5–8.5; compatible with most insecticides, acaricides, and fungicides (except strong alkaline pesticides); ultrafine SC (4–8 μm, suspensibility >90%)
Comparator Or Baseline	Inorganic copper formulations (copper hydroxide, copper oxychloride, Bordeaux mixture): alkaline pH >8–10; incompatible with most organophosphates, carbamates, and acid-labile fungicides
Quantified Difference	pH compatibility window: thiodiazole copper 5.5–8.5 (neutral to slightly acidic) vs. inorganic coppers >8 (alkaline); co-application capability with >90% of common pesticide actives vs. <30% for alkaline coppers
Conditions	Physicochemical characterization per Chinese pesticide registration standards; formulation stability at 54±2°C for 14 days and 0°C for 7 days confirmed

Why This Matters

In operational farm-scale integrated pest management, the ability to co-apply bactericide with insecticides and foliar fertilizers in a single spray pass directly impacts labor cost, application timing precision, and overall disease/pest control outcomes; thiodiazole-copper's neutral-acidic pH compatibility profile eliminates the sequential spray requirement imposed by alkaline copper alternatives.

• [1] Gengzhongbang.com. Thiodiazole-copper (Longkejun): can be tank-mixed with most pesticides except strong alkaline ones; inorganic copper formulations are alkaline and have mixing restrictions. Available at: https://m.gengzhongbang.com/article-94355-1.html View Source
• [2] AgroPages. CALIBUR®: Unique organic copper fungicide. Spraying, root dipping, flushing, smearing, drip irrigation, and drone application. Published Oct. 31, 2024. Available at: https://news.agropages.com/News/Detail-51928.htm View Source

Thiodiazole-Copper Application Scenarios

Rice Bacterial Diseases in Rice-Fish Co-Culture

Thiodiazole-copper 20% SC is the preferred bactericide for rice bacterial leaf streak and bacterial leaf blight control in integrated rice-fish and rice-shrimp symbiotic farming systems, where its verified low aquatic toxicity (zebrafish LC50 >100 mg/L) and low avian toxicity (quail LD50 >2,000 mg/kg) meet the stringent environmental safety requirements for these ecologically sensitive production models [1][2]. Unlike 21.4% cuaminosulfate·copper citrate AS, which demonstrated slight phytotoxicity on rice at efficacious doses, thiodiazole copper delivers 52.00% field control (exceeding 62.00% at optimized pot trial dosages) without phytotoxicity [3]. The systemic therapeutic activity from the thiadiazole moiety provides curative action against established infections, a feature absent in contact-only copper alternatives [4].

Citrus Canker and Scab on Sensitive Varieties

For citrus canker (Xanthomonas citri subsp. citri) and scab management, thiodiazole copper offers a commercially validated efficacy tier (in vitro EC50 = 77.04 μg/mL against Xcc; field-level disease reduction demonstrated on navel orange spring shoots, summer shoots, autumn shoots, and fruits) coupled with systemic therapeutic activity that contact-only copper formulations such as Kocide 3000 (EC50 = 58.21 μg/mL) cannot provide [1][2]. The 20% SC formulation's documented safety on copper-sensitive crops, including registration for peach bacterial shot hole in China, supports its use in orchards where inorganic copper phytotoxicity risk constrains spray programs [3].

Vegetable Bacterial Disease: Low-Phytotoxicity Control

For bacterial soft rot (Chinese cabbage, banana), bacterial angular leaf spot (cucumber), bacterial wilt (Solanaceae), and wildfire disease (tobacco), thiodiazole copper provides a crop-safe copper option at concentrations where inorganic alternatives cause phytotoxic damage. On Chinese cabbage, thiodiazole copper produced no phytotoxicity at any tested concentration, while copper oxychloride caused visible damage at 1,800 mg/L and cuprous oxide at 2,586 mg/L [1]. Field efficacy data include: tobacco wildfire disease 67.81–73.70% control (20% SC, 450× dilution), banana soft rot preventive efficacy 89.23%, and potato blackleg seed treatment control efficacy exceeding 75% [2][3][4]. The weak dermal sensitization and eye irritation profile (mild) supports operator safety during frequent vegetable crop spray applications .

Multi-Disease Tank-Mix Programs

Operations requiring simultaneous control of bacterial diseases, fungal diseases, and arthropod pests benefit from thiodiazole-copper's documented compatibility with most insecticides, acaricides, and fungicides at its formulation pH of 5.5–8.5, in contrast to the mixing restrictions imposed by alkaline inorganic copper formulations [1]. The ultrafine SC formulation (4–8 μm particle size, >90% suspensibility) ensures homogeneous tank-mix dispersion [2]. Application versatility—spraying, root dipping, flushing, smearing, drip irrigation, and drone application—enables flexible integration into diverse production systems from paddy rice to orchard to protected horticulture [3].

Application

Selection Property

Validation Focus

Rice bacterial disease research in co-culture systems

Low aquatic toxicity & dual systemic-contact activity

Field efficacy endpoint and phytotoxicity monitoring

Citrus canker and scab research

Validated in vitro and field efficacy with systemic therapeutic component

Crop safety on sensitive citrus varieties

Vegetable bacterial disease research

Crop-safe copper option (low phytotoxicity vs. inorganic coppers)

Phytotoxicity threshold and disease control endpoints

Integrated disease and pest management research

Neutral-acidic pH formulation with broad tank-mix compatibility

Physical compatibility and co-application stability

• [1] AgroPages. CALIBUR®: Unique organic copper fungicide with excellent efficacy and superior safety. Zebrafish LC50 >100 mg/L, quail LD50 >2,000 mg/kg. Published Oct. 31, 2024. Available at: https://news.agropages.com/News/Detail-51928.htm View Source
• [2] Gengzhongbang.com. Thiodiazole-copper environmental biosafety evaluation: 20% Longkejun SC quail acute oral LD50 >2,000 mg/kg, zebrafish LC50 >100 mg/L. Available at: https://www.gengzhongbang.com/article-89403-1.html View Source
• [3] Feng A-Q, Chen S, Wang C-Y, et al. Evaluation on the disease control efficacy of eight fungicides against rice bacterial leaf streak. Journal of Southern Agriculture. 2021; 52(1): 55-62. doi:10.3969/j.issn.2095-1191.2021.01.007 View Source
• [4] Patent CN104542628A. Dual bactericidal mechanism: thiadiazole group provides systemic therapeutic effect; copper ions provide contact fungicidal/bactericidal action. Published 2015-04-29. View Source